Cas no 6934-38-9 (H-Tyr-Tyr-Tyr-Tyr-Tyr-Tyr-OH trifluoroacetate salt)

• Product Name: H-Tyr-Tyr-Tyr-Tyr-Tyr-Tyr-OH trifluoroacetate salt
• CAS No: 6934-38-9
• MF: C₅₄H₅₆N₆O₁₃
• MW: 997.054854393005
• MDL: MFCD00133897
• CID: 973476
• PubChem ID: 24899991
• Update Time: 2025-11-02

H-Tyr-Tyr-Tyr-Tyr-Tyr-Tyr-OH trifluoroacetate salt Chemical and Physical Properties

Names and Identifiers

• hexa-l-tyrosine
• 2-[[2-[[2-[[2-[[2-[[2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-(4-hydroxyphenyl)propanoyl
• TYR-TYR-TYR-TYR-TYR-TYR
• DTXSID80394611
• 2-[[2-[[2-[[2-[[2-[[2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-(4-hydroxyphenyl)propanoic acid
• 6934-38-9
• Tyr-Tyr-Tyr-Tyr-Tyr-Tyr, >=98% (HPLC)
• JUUZKZKBBSFAAT-UHFFFAOYSA-N
• H-Tyr-Tyr-Tyr-Tyr-Tyr-Tyr-OH trifluoroacetate salt

• MDL： MFCD00133897
• Inchi： 1S/C54H56N6O13/c55-43(25-31-1-13-37(61)14-2-31)49(67)56-44(26-32-3-15-38(62)16-4-32)50(68)57-45(27-33-5-17-39(63)18-6-33)51(69)58-46(28-34-7-19-40(64)20-8-34)52(70)59-47(29-35-9-21-41(65)22-10-35)53(71)60-48(54(72)73)30-36-11-23-42(66)24-12-36/h1-24,43-48,61-66H,25-30,55H2,(H,56,67)(H,57,68)(H,58,69)(H,59,70)(H,60,71)(H,72,73)
• InChI Key： JUUZKZKBBSFAAT-UHFFFAOYSA-N
• SMILES： O=C(C(CC1C=CC(=CC=1)O)NC(C(CC1C=CC(=CC=1)O)NC(C(CC1C=CC(=CC=1)O)N)=O)=O)NC(C(NC(C(NC(C(=O)O)CC1C=CC(=CC=1)O)=O)CC1C=CC(=CC=1)O)=O)CC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 996.39100
• Monoisotopic Mass: 996.39053586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 73
• Rotatable Bond Count: 28
• Complexity: 1750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 330Ų

Experimental Properties

• PSA: 330.20000
• LogP: 5.16690

H-Tyr-Tyr-Tyr-Tyr-Tyr-Tyr-OH trifluoroacetate salt Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-Tyr-Tyr-Tyr-Tyr-Tyr-Tyr-OH trifluoroacetate salt

Research Brief on H-Tyr-Tyr-Tyr-Tyr-Tyr-Tyr-OH Trifluoroacetate Salt (CAS: 6934-38-9) and Its Applications in Chemical Biology and Medicine

The hexapeptide H-Tyr-Tyr-Tyr-Tyr-Tyr-Tyr-OH trifluoroacetate salt (CAS: 6934-38-9) has garnered significant attention in recent years due to its unique structural properties and potential applications in chemical biology and medicine. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and therapeutic potential. The peptide, composed of six tyrosine residues, exhibits remarkable stability and functional versatility, making it a promising candidate for various biomedical applications.

Recent studies have explored the synthesis of H-Tyr-Tyr-Tyr-Tyr-Tyr-Tyr-OH trifluoroacetate salt using solid-phase peptide synthesis (SPPS) techniques. Researchers have optimized the protocol to achieve high purity and yield, with trifluoroacetic acid (TFA) serving as the counterion to enhance solubility and stability. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to confirm the peptide's identity and purity, ensuring its suitability for downstream applications.

One of the most exciting developments is the peptide's potential role in neurodegenerative disease research. In vitro studies have demonstrated that H-Tyr-Tyr-Tyr-Tyr-Tyr-Tyr-OH can modulate amyloid-beta (Aβ) aggregation, a key pathological feature of Alzheimer's disease. The tyrosine-rich sequence appears to interfere with Aβ fibril formation, suggesting a possible therapeutic avenue for inhibiting amyloidogenesis. Further investigations are underway to elucidate the mechanistic details and evaluate the peptide's efficacy in animal models.

Beyond neurodegenerative diseases, this hexapeptide has shown promise in drug delivery systems. Its ability to form stable complexes with hydrophobic drugs enhances their solubility and bioavailability. Researchers have successfully conjugated H-Tyr-Tyr-Tyr-Tyr-Tyr-Tyr-OH with anticancer agents, improving their targeting efficiency and reducing off-target effects. Preliminary in vivo studies have reported enhanced tumor accumulation and reduced systemic toxicity, highlighting the peptide's potential as a versatile drug delivery platform.

In addition to therapeutic applications, H-Tyr-Tyr-Tyr-Tyr-Tyr-Tyr-OH trifluoroacetate salt has been investigated for its antioxidant properties. The phenolic hydroxyl groups in tyrosine residues confer strong free radical scavenging activity, making the peptide a potential candidate for mitigating oxidative stress-related conditions. Recent studies have demonstrated its efficacy in protecting cells from oxidative damage, with potential applications in aging, inflammation, and metabolic disorders.

Despite these promising findings, challenges remain in translating this peptide into clinical applications. Issues such as scalability of synthesis, in vivo stability, and pharmacokinetic properties need to be addressed. Ongoing research aims to optimize the peptide's design, explore novel derivatives, and conduct comprehensive preclinical evaluations. Collaborative efforts between academia and industry will be crucial in advancing this compound toward therapeutic realization.

In conclusion, H-Tyr-Tyr-Tyr-Tyr-Tyr-Tyr-OH trifluoroacetate salt (CAS: 6934-38-9) represents a multifaceted tool in chemical biology and medicine. Its applications span from neurodegenerative disease research to drug delivery and antioxidant therapy. As research progresses, this peptide is poised to make significant contributions to the field, offering new insights and therapeutic strategies. Future studies should focus on addressing translational challenges and expanding its biomedical potential.